D&C Brown No. 1 D&C Brown No. 1 The strong sulfuric acid for orange brown, diluted into gold. Its water solution to join strong hydrochloric acid for yellow brown; Add sodium hydroxide red orange for brown. Used for wool, silk fiber dyeing, etc.
Brand Name: Vulcanchem
CAS No.: 1320-07-6
VCID: VC20927245
InChI: InChI=1S/C20H18N4O5S.Na/c1-12-3-8-16(13(2)11-12)22-24-19-18(25)10-9-17(20(19)26)23-21-14-4-6-15(7-5-14)30(27,28)29;/h3-11,21-22H,1-2H3,(H,27,28,29);/q;+1/p-1
SMILES: CC1=CC(=C(C=C1)NN=C2C(=O)C=CC(=NNC3=CC=C(C=C3)S(=O)(=O)[O-])C2=O)C.[Na+]
Molecular Formula: C20H17N4NaO5S
Molecular Weight: 448.4 g/mol

D&C Brown No. 1

CAS No.: 1320-07-6

Cat. No.: VC20927245

Molecular Formula: C20H17N4NaO5S

Molecular Weight: 448.4 g/mol

* For research use only. Not for human or veterinary use.

D&C Brown No. 1 - 1320-07-6

Specification

Description The strong sulfuric acid for orange brown, diluted into gold. Its water solution to join strong hydrochloric acid for yellow brown; Add sodium hydroxide red orange for brown. Used for wool, silk fiber dyeing, etc.
CAS No. 1320-07-6
Molecular Formula C20H17N4NaO5S
Molecular Weight 448.4 g/mol
IUPAC Name sodium;4-[2-[5-[(2,4-dimethylphenyl)hydrazinylidene]-4,6-dioxocyclohex-2-en-1-ylidene]hydrazinyl]benzenesulfonate
Standard InChI InChI=1S/C20H18N4O5S.Na/c1-12-3-8-16(13(2)11-12)22-24-19-18(25)10-9-17(20(19)26)23-21-14-4-6-15(7-5-14)30(27,28)29;/h3-11,21-22H,1-2H3,(H,27,28,29);/q;+1/p-1
Standard InChI Key VRDAELYOGRCZQD-UHFFFAOYSA-M
Isomeric SMILES CC1=CC(=C(C=C1)N/N=C/2\C(=O)C=C/C(=N\NC3=CC=C(C=C3)S(=O)(=O)[O-])/C2=O)C.[Na+]
SMILES CC1=CC(=C(C=C1)NN=C2C(=O)C=CC(=NNC3=CC=C(C=C3)S(=O)(=O)[O-])C2=O)C.[Na+]
Canonical SMILES CC1=CC(=C(C=C1)NN=C2C(=O)C=CC(=NNC3=CC=C(C=C3)S(=O)(=O)[O-])C2=O)C.[Na+]

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